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For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of (R)-Amino-N-benzyl-3-
methoxypropionamide, a key intermediate in the synthesis of the anticonvulsant drug

Lacosamide. This document details its physicochemical properties, including its molecular

weight, and outlines its role in pharmaceutical manufacturing. The information is intended for

researchers, scientists, and professionals involved in drug development and chemical

synthesis.

Introduction
(R)-Amino-N-benzyl-3-methoxypropionamide is a chiral organic compound that serves as a

critical building block in the synthesis of Lacosamide.[1] Lacosamide is an antiepileptic drug

used for the treatment of partial-onset seizures. The stereochemistry of (R)-Amino-N-benzyl-
3-methoxypropionamide is crucial for the efficacy of the final active pharmaceutical

ingredient. Understanding the properties of this intermediate is essential for process

optimization, impurity profiling, and ensuring the quality of the final drug product.
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The fundamental physicochemical properties of (R)-Amino-N-benzyl-3-
methoxypropionamide are summarized in the table below. These properties are critical for its

handling, characterization, and use in synthetic protocols.

Property Value References

Molecular Formula C₁₁H₁₆N₂O₂ [2][3][4][5][6]

Molecular Weight 208.26 g/mol [2][4][5][7]

CAS Number 196601-69-1 [2][3][4]

Appearance Colorless liquid [3]

IUPAC Name
(2R)-2-amino-N-benzyl-3-

methoxypropanamide
[5]

Synonyms

(R)-2-amino-N-benzyl-3-

methoxypropanamide, N-

Desacetyl Lacosamide

[3]

Synthesis and Role in Lacosamide Production
(R)-Amino-N-benzyl-3-methoxypropionamide is a key intermediate in the synthesis of

Lacosamide. The manufacturing process of Lacosamide often involves the resolution of a

racemic mixture or an asymmetric synthesis to obtain the desired (R)-enantiomer of this

intermediate. The purity and stereochemical integrity of (R)-Amino-N-benzyl-3-
methoxypropionamide are paramount as they directly impact the quality and therapeutic

efficacy of the final Lacosamide product.

The diagram below illustrates the logical relationship in the synthesis of Lacosamide,

highlighting the central role of (R)-Amino-N-benzyl-3-methoxypropionamide.
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Synthesis of (R)-Amino-N-benzyl-3-methoxypropionamide

Synthesis of Lacosamide

Starting Materials
(e.g., D-serine derivatives)

Multi-step Chemical Synthesis &
Chiral Resolution/Asymmetric Synthesis

(R)-Amino-N-benzyl-3-methoxypropionamide

Acetylation Reaction

Key Intermediate

Lacosamide
((R)-2-acetamido-N-benzyl-3-methoxypropionamide)

Click to download full resolution via product page

Caption: Logical workflow of Lacosamide synthesis.
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Experimental Protocols
While specific experimental protocols are proprietary to manufacturers, a general methodology

for the synthesis and analysis of (R)-Amino-N-benzyl-3-methoxypropionamide can be

outlined.

General Synthetic Approach
A common synthetic route starts from D-serine. The hydroxyl group is first methylated, and the

amino group is protected. The carboxylic acid is then activated and coupled with benzylamine

to form the amide bond. Finally, deprotection of the amino group yields (R)-Amino-N-benzyl-3-
methoxypropionamide.

Analytical Characterization
The identity and purity of (R)-Amino-N-benzyl-3-methoxypropionamide are typically

confirmed using a combination of analytical techniques:

High-Performance Liquid Chromatography (HPLC): To determine the purity and quantify

impurities. Chiral HPLC is used to assess the enantiomeric excess.

Mass Spectrometry (MS): To confirm the molecular weight and fragmentation pattern.

Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To elucidate the chemical

structure and confirm the stereochemistry.

Conclusion
(R)-Amino-N-benzyl-3-methoxypropionamide is a fundamentally important molecule in the

pharmaceutical industry due to its role as a direct precursor to Lacosamide. A thorough

understanding of its properties, particularly its molecular weight and stereochemistry, is crucial

for the development of robust and efficient manufacturing processes for this life-saving

medication. The data and diagrams presented in this guide offer a foundational resource for

professionals in the field.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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